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Compound of Interest

Compound Name: Adrogolide Hydrochloride
CAS No.: 166591-11-3
Cat. No.: B193569

Get Quote
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Application Note and Protocols for Researchers

This document provides detailed information on the solubility and formulation of Adrogolide
Hydrochloride in Dimethyl Sulfoxide (DMSO). It is intended for researchers, scientists, and
drug development professionals working with this compound. Adrogolide Hydrochloride is a
prodrug that is rapidly converted to A-86929, a potent and selective dopamine D1 receptor
agonist.[1][2] Proper handling and formulation are crucial for accurate and reproducible
experimental results.

Solubility Data

Adrogolide Hydrochloride exhibits good solubility in DMSO. The following table summarizes
the quantitative solubility data. It is important to note that the hygroscopic nature of DMSO can
impact solubility, and it is recommended to use newly opened DMSO for the preparation of
solutions.[3]
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Molar
Solvent Solubility Concentration Method

(approx.)

Ultrasonic and
DMSO 66.67 mg/mL 152.93 mM warming to 60°C may
be required.[3]

Experimental Protocols
Preparation of Adrogolide Hydrochloride Stock Solution
in DMSO (10 mM)

This protocol describes the preparation of a 10 mM stock solution of Adrogolide
Hydrochloride in DMSO.

Materials:

Adrogolide Hydrochloride (powder)

Anhydrous/high-purity DMSO (newly opened)

Vortex mixer

Water bath or heat block

Sterile microcentrifuge tubes or vials
Procedure:

o Calculate the required mass: Determine the mass of Adrogolide Hydrochloride needed to
prepare the desired volume of a 10 mM stock solution. The molecular weight of Adrogolide
Hydrochloride is 435.96 g/mol .

e Weigh the compound: Carefully weigh the calculated amount of Adrogolide Hydrochloride
powder in a sterile microcentrifuge tube or vial.
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e Add DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing the
Adrogolide Hydrochloride powder.

» Dissolve the compound: Vortex the solution vigorously for 1-2 minutes. If the compound does
not fully dissolve, warm the solution in a water bath or on a heat block at a temperature up to
60°C for 5-10 minutes.[3] Intermittently vortex the solution during warming to aid dissolution.

» Visual Inspection: Once the solution is clear and free of visible particles, allow it to cool to
room temperature.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the stock solution at -20°C or -80°C for long-term stability.

Protocol for In Vivo Formulation

For in vivo studies, a common practice is to prepare a formulation where the final concentration
of DMSO is low to minimize toxicity. The following is an example of a formulation protocol using
a 10% DMSO stock solution.

Materials:

Adrogolide Hydrochloride DMSO stock solution (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Saline (0.9% NacCl)

Sterile tubes

Procedure for a 2.5 mg/mL Formulation:

e Prepare the DMSO stock: Prepare a 25 mg/mL stock solution of Adrogolide Hydrochloride
in DMSO as described in the previous protocol.

e Mix Solvents: In a sterile tube, add the following solvents in the specified order, ensuring the
solution is mixed thoroughly after each addition:
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[e]

100 pL of the 25 mg/mL Adrogolide Hydrochloride DMSO stock solution.

o

400 pL of PEG300. Mix until the solution is clear.

[¢]

50 pL of Tween-80. Mix until the solution is clear.

[¢]

450 uL of Saline. Mix until the solution is clear.[3]

o Final Concentration: This procedure yields a 1 mL solution with a final Adrogolide
Hydrochloride concentration of 2.5 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% Saline.[3]

o Administration: The formulation should be administered to animals shortly after preparation.

Mechanism of Action and Signaling Pathway

Adrogolide Hydrochloride is a prodrug that is rapidly metabolized in plasma to its active form,
A-86929.[1][2] A-86929 is a full and selective agonist of the dopamine D1 receptor.[1][2] The
dopamine D1 receptor is a G protein-coupled receptor (GPCR) that, upon activation, stimulates
the Gas subunit. This leads to the activation of adenylyl cyclase, which in turn increases the
intracellular concentration of cyclic AMP (cCAMP). cAMP then activates Protein Kinase A (PKA),
which phosphorylates various downstream targets, leading to the cellular response.

Extracellular Space Plasma Intracellular Space

Click to download full resolution via product page
Caption: Mechanism of action of Adrogolide Hydrochloride.

Experimental Workflow

The following diagram illustrates a typical workflow for preparing and using Adrogolide
Hydrochloride in a research setting.
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Caption: Workflow for Adrogolide Hydrochloride formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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